N-([3,3'-bipyridin]-5-ylmethyl)-4-acetamidobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include its appearance (color, state of matter under standard conditions) and any distinctive odors .
Synthesis Analysis
The synthesis of a compound involves a series of chemical reactions that transform starting materials into the desired product. The analysis of synthesis includes understanding the reaction mechanisms, the conditions under which the reaction occurs, the yield of the product, and any by-products formed .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques used for this purpose include X-ray crystallography, NMR spectroscopy, and computational methods .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity with other substances, the conditions under which it reacts, the products of its reactions, and the mechanisms of these reactions .Physical and Chemical Properties Analysis
Physical properties can include melting point, boiling point, solubility, and density. Chemical properties refer to a substance’s ability to undergo chemical changes and may include reactivity, flammability, and types of reactions the substance can undergo .Scientific Research Applications
1. Structural and Thermochemical Studies
Research has shown that N-([3,3'-bipyridin]-5-ylmethyl)-4-acetamidobenzamide (N-BAB) forms molecular complexes with various pyridyl bases. These complexes have been characterized through crystal structure analysis and thermal analysis. The interaction patterns and stability of these complexes suggest potential applications in the field of crystal engineering and materials science (Vangala, Chow, & Tan, 2013).
2. Synthesis of Novel Compounds
The synthesis of N-BAB-related compounds has been explored for the development of novel antiallergic agents. Such synthetic approaches involve the formation of N-BAB derivatives which have shown significant potency in various biological assays, indicating their potential in pharmaceutical research and drug development (Menciu et al., 1999).
3. Development of Anticancer Agents
Research has also delved into the synthesis of N-BAB derivatives for potential use as anticancer agents. Structural-activity relationship analysis of these derivatives has led to the discovery of compounds with high biochemical potency and suitable pharmaceutical properties for cancer treatment (Theoclitou et al., 2011).
4. Fluorescent Sensor Development
N-BAB and its derivatives have been utilized in the development of dual functional fluorescent sensors. These sensors can detect hazardous environmental contaminants, showcasing the compound's utility in environmental monitoring and safety applications (Kan & Wen, 2017).
5. Co-Crystal and Co-Crystal Hydrates Formation
N-BAB has been used in the preparation of co-crystals and co-crystal hydrates, aiming to enhance the photostability and physicochemical properties of other substances. This research is significant for pharmaceutical development, particularly in improving the efficacy and stability of drugs (Vangala, Chow, & Tan, 2012).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
4-acetamido-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2/c1-14(25)24-19-6-4-16(5-7-19)20(26)23-11-15-9-18(13-22-10-15)17-3-2-8-21-12-17/h2-10,12-13H,11H2,1H3,(H,23,26)(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BECVCMUMUKZXTC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)NCC2=CC(=CN=C2)C3=CN=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.